Cas no 1805725-99-8 (2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid
• CAS No: 1805725-99-8
• MF: C₁₁H₁₀ClNO₆
• MW: 287.653202533722
• CID: 4939879
• Update Time: 2025-10-17

2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid

• Inchi： 1S/C11H10ClNO6/c12-5-8(14)3-6-1-2-7(13(18)19)4-9(6)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： MEJJPKQMKJOXHQ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1C(C(=O)O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 287.0196647 g/mol
• Monoisotopic Mass: 287.0196647 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 120
• Molecular Weight: 287.65

Additional information on 2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid

2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid: A Comprehensive Overview

The compound with CAS No. 1805725-99-8, commonly referred to as 2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which has been extensively studied for its role in various biochemical processes. The introduction of the 3-chloro-2-oxopropyl group and the 5-nitro substituent introduces novel functionalities that enhance its reactivity and versatility in different chemical and biological contexts.

Recent studies have highlighted the importance of mandelic acid derivatives in drug discovery, particularly in the development of antibiotics and anti-inflammatory agents. The chloro and nitro groups in this compound are known to influence its pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. Researchers have also explored its potential as a precursor in the synthesis of more complex molecules, leveraging its structural flexibility to create compounds with enhanced bioavailability.

The synthesis of 2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the chlorination of the propyl group, followed by oxidation to introduce the oxo functionality, and finally, the nitration at the 5-position of the mandelic acid ring. These transformations are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

In terms of applications, this compound has shown remarkable potential in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique catalytic properties and have been tested for use in gas storage, sensing, and catalytic conversion processes. The chloro and nitro groups play a crucial role in modulating the electronic properties of these materials, making them highly versatile for different industrial applications.

Another area where this compound has made significant contributions is in environmental chemistry. Studies have demonstrated its effectiveness as a chelating agent for heavy metal ions, such as lead and mercury. The mandelic acid backbone provides excellent binding affinity for these metals, while the chloro and nitro groups enhance its stability under varying environmental conditions. This property makes it a valuable tool for remediation efforts in contaminated sites and industrial waste treatment processes.

Recent advancements in computational chemistry have further deepened our understanding of this compound's molecular behavior. Quantum mechanical simulations have revealed insights into its electronic structure, which are essential for predicting its reactivity under different conditions. These findings have been instrumental in guiding experimental designs and optimizing synthesis pathways for large-scale production.

In conclusion, 2-(3-Chloro-2-oxopropyl)-5-nitromandelic acid represents a versatile platform for exploring new chemical frontiers. Its unique combination of functional groups makes it an invaluable tool across diverse fields, from pharmaceuticals to materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both academic and industrial applications.